MAGE-3 (161-175)
Description
Melanoma-associated antigen 3; MAGE-3
Scientific Research Applications
Immunodominant Epitopes in Cancer Immunotherapy
- MAGE-3, a tumor-specific antigen, has been extensively studied for its role in cancer immunotherapy. The identification of immunodominant regions, such as residues 111-125, 146-160, 191-205, and 281-295, are crucial for designing peptide-based cancer vaccines. These epitopes are recognized by CD4+ T cells in association with various HLA-DR alleles, covering a significant portion of the population (Consogno et al., 2003).
Tumor Antigen Presentation and T-Cell Response
- The study of MAGE-3 has revealed its potential as a tumor-specific antigen for immunotherapy, particularly in hepatocellular carcinoma (HCC). MAGE-3 epitopes, such as the MAGE-1 sequence 161-169 and the MAGE-3 sequence 271-279, are presented by tumor cells, eliciting a CD8+ T-cell response (Zerbini et al., 2004).
Tumor-Specific Antigen and CD4+ Cytotoxic T Cells
- MAGE-3 is also significant in the context of melanoma treatment. Studies have shown that melanoma cells present MAGE-3 epitopes to CD4+ cytotoxic T cells, contributing to the development of effective cancer immunotherapies (Manici et al., 1999).
Influence of Endosomal Proteases on Epitope Repertoire
- The processing of MAGE-A3 by endosomal proteases significantly impacts the repertoire of epitopes recognized by CD4+ T cells. The formation of specific epitopes like MAGE-A3(111-125) depends on these proteases, which play a role in shaping the immune response in cancer patients (Marturano et al., 2008).
properties
sequence |
VFGIELMEVDPIGHL |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Melanoma-associated antigen 3 (161-175); MAGE-3 (161-175) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
